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Compound of Interest

5-Chloro-2-(3,5-

Compound Name:
dimethylphenoxy)aniline

CAS No.: 893751-01-4

Cat. No.: B3164889

Get Quote

Executive Summary & Compound Identity

5-Chloro-2-(3,5-dimethylphenoxy)aniline is a specialized halogenated diaryl ether amine,
primarily utilized as a high-value intermediate in the synthesis of pharmaceuticals (e.g., kinase
inhibitors, NSAID scaffolds) and agrochemicals.

As a chlorinated phenoxyaniline, this compound presents a dual-hazard profile: the acute
systemic toxicity associated with the aniline moiety (methemoglobinemia) and the
environmental persistence typical of chlorinated aromatics. This guide synthesizes predictive
toxicology based on Structure-Activity Relationships (SAR) and standard protocols for
analogous diaryl ethers.

Physicochemical Profile

The following data represents the calculated and class-based properties for the compound,
essential for process safety calculations.
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Property Value | Description Mechanism/Implication
Chemical Structure C14H14CINO Lipophilic diaryl ether core.
] Moderate molecular weight,
Molecular Weight 247.72 g/mol ) ) o
high bioavailability.
) ] ] Dust explosion hazard if
Physical State Solid (Crystalline Powder) ) )
micronized.
] ] ) Low melting point requires cool
Melting Point 65-75 °C (Predicted) ]
storage to prevent caking.
High Lipophilicity. Enhances
LogP (Octanol/Water) ~4.2 (Predicted) dermal absorption significantly
compared to methoxy analogs.
Weak base. Forms salts with
pKa (Conjugate Acid) ~3.5-4.0 strong mineral acids (HCI,
H2S0a).
N Insoluble in water.
Solubility DMSO, Ethanol, DCM

Bioaccumulative potential.[1]

Toxicological Mechanisms & Hazard Analysis

This compound is classified as a Category 3 Acute Toxicant (Oral/Dermal/Inhalation) and a
Specific Target Organ Toxicant (Repeated Exposure).[2]

The Aniline Toxicity Pathway (Methemoglobinemia)

The primary health risk stems from the metabolic activation of the aniline nitrogen. Unlike
simple anilines, the 3,5-dimethylphenoxy substitution increases lipophilicity, potentially
accelerating blood-brain barrier penetration and retention in adipose tissue.

» N-Hydroxylation: Hepatic CYP450 enzymes oxidize the amine to N-hydroxy-5-chloro-2-(3,5-
dimethylphenoxy)aniline.

o Erythrocyte Attack: This metabolite oxidizes Ferrous Hemoglobin (Fe2*) to Ferric
Methemoglobin (Fe3*).
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» Hypoxia: Methemoglobin cannot bind oxygen, leading to functional anemia and cellular
hypoxia.

e Cyanosis: Clinical presentation includes blue/grey skin discoloration, headache, and
dizziness.

Environmental Toxicity

The presence of the chlorine atom at the C5 position and the stable ether linkage renders this
molecule resistant to rapid biodegradation.

o GHS Classification: Aquatic Acute 1 / Aquatic Chronic 1.

e Risk: Bioaccumulation in aquatic organisms is highly probable due to LogP > 4.

Operational Safety & Synthesis Workflow

Understanding the synthesis route is critical for identifying impurity hazards. This compound is
typically synthesized via Nucleophilic Aromatic Substitution (SnAr) followed by Nitro Reduction.

Synthesis-Derived Hazard Logic

e Precursors: 2,4-Dichloronitrobenzene (Skin Sensitizer) and 3,5-Dimethylphenol (Corrosive).

e Process Risk: The intermediate 5-Chloro-2-(3,5-dimethylphenoxy)nitrobenzene may be
energetic. The reduction step (using H2/Pd-C or Fe/HCI) poses flammability and thermal
runaway risks.

DOT Visualization: Synthesis & Safety Workflow

The following diagram outlines the critical control points (CCPs) during the handling and
synthesis of this compound.
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Figure 1: Critical Control Points in the synthesis and handling workflow. Note the high-risk
nodes at the Coupling and Reduction stages.

Emergency Response Framework

Due to the latency of methemoglobinemia symptoms (which can appear 1-4 hours post-
exposure), immediate and specific action is required upon any suspected contact.

First Aid Protocols
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 Inhalation: Remove to fresh air immediately. Administer 100% oxygen if breathing is difficult.
Do not perform mouth-to-mouth resuscitation (risk of secondary contamination).

» Skin Contact: Wash with polyethylene glycol (PEG 400) or methylated spirits followed by
soap and water. Reasoning: The compound is highly lipophilic; water alone is ineffective.

o Eye Contact: Rinse for 15 minutes. Consult an ophthalmologist.

« Antidote: Methylene Blue (1-2 mg/kg 1V) is the specific antidote for severe
methemoglobinemia, but should only be administered by medical professionals confirming
MetHb levels >30%.

DOT Visualization: Exposure Response Logic

This decision tree guides the immediate response to a spill or personnel exposure.

1. PEG 400 Wash
Dermal Contact > 2. Soap & Water
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Exposure Event Identify Route Medical Evaluation Positive Diagnosis | Administer Methylene Blue
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Figure 2: Decision tree for emergency response, prioritizing lipophilic decontamination and
MetHb monitoring.

Storage and Stability

o Conditions: Store under inert gas (Argon or Nitrogen). Anilines are oxidation-sensitive and
will darken (purple/brown) upon exposure to air.

e Incompatibility: Segregate from strong oxidizers (peroxides, nitrates) and acid chlorides.
Reaction with acid chlorides will generate HCI gas and form the amide.

» Shelf Life: 24 months if stored at 2—8°C in a tightly sealed, light-resistant container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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